Cas no 1105194-64-6 (4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 1105194-64-6
• MF: C₁₂H₁₅N₃S₂
• MW: 265.397599458694
• MDL: MFCD11986738
• CID: 4560662
• PubChem ID: 33678275
• Update Time: 2025-11-06

4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-2-piperazin-1-yl-1,3-benzothiazole
• 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole

• MDL： MFCD11986738
• Inchi： 1S/C12H15N3S2/c1-16-9-3-2-4-10-11(9)14-12(17-10)15-7-5-13-6-8-15/h2-4,13H,5-8H2,1H3
• InChI Key： GJCBVNFFVGDNOM-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(SC)=C2N=C1N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole

4-(Methylsulfanyl)-2-(Piperazin-1-yl)-1,3-Benzothiazole: A Comprehensive Overview

4-(Methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole, also known by its CAS number 1105194-64-6, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole core and a piperazine moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is often found in compounds with antimicrobial, antifungal, and anticancer properties. The presence of the piperazine group further enhances the pharmacological profile of the molecule, contributing to its potential as a lead compound in drug discovery.

Recent advancements in the field have shed light on the specific mechanisms through which 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole exerts its biological effects. Studies have shown that this compound can modulate various cellular pathways, including those involved in inflammation and cell proliferation. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole has shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, San Francisco, found that certain derivatives of this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that this class of compounds may be useful in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The structural flexibility of 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole allows for extensive chemical modifications, which can be tailored to optimize its pharmacological properties. For example, substituents on the piperazine ring can be modified to enhance solubility, improve metabolic stability, or increase target specificity. This versatility makes it an attractive candidate for high-throughput screening and combinatorial chemistry approaches.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole-based compounds in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

In conclusion, 4-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 1105194-64-6) represents a promising scaffold for the development of novel drugs with diverse therapeutic applications. Its unique structural features and favorable biological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.